Cas no 51411-49-5 (1-Amino-2-methylbutan-2-ol)

1-Amino-2-methylbutan-2-ol structure
1-Amino-2-methylbutan-2-ol structure
Product Name:1-Amino-2-methylbutan-2-ol
CAS No:51411-49-5
MF:C5H13NO
MW:103.162821531296
CID:369143
PubChem ID:3016656
Update Time:2025-04-19

1-Amino-2-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Amino-2-methylbutan-2-ol
    • 2-Butanol,1-amino-2-methyl-
    • AC1MI3F4
    • AC1Q2RZL
    • AG-F-73912
    • CTK4J4180
    • EINECS 257-184-2
    • MolPort-000-001-176
    • SCHEMBL167916
    • DTXSID20965728
    • 51411-49-5
    • 5-amino-t-pentanol
    • MFCD09260549
    • AKOS008130518
    • Z419085064
    • SB85179
    • BS-12721
    • EN300-62847
    • NS00056605
    • AMY24170
    • Inchi: 1S/C5H13NO/c1-3-5(2,7)4-6/h7H,3-4,6H2,1-2H3
    • InChI Key: LHYVEOGDJNQNEW-UHFFFAOYSA-N
    • SMILES: OC(C)(CN)CC

Computed Properties

  • Exact Mass: 103.09979
  • Monoisotopic Mass: 103.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 56
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.3
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 0.918
  • Boiling Point: 186.8°C at 760 mmHg
  • Flash Point: 66.8°C
  • Refractive Index: 1.451
  • PSA: 46.25
  • LogP: 0.80640

1-Amino-2-methylbutan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 50.00 2022-06-08
TRC
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$ 775.00 2023-04-19
TRC
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$ 250.00 2022-06-08
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A618013-10mg
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$ 173.00 2023-04-19
TRC
A618013-100mg
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100mg
$ 1378.00 2023-04-19
Enamine
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$93.0 2023-05-03
Enamine
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Enamine
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